Cas no 1329834-28-7 (Ibandronic Acid-d3 Sodium Salt)

• Product Name: Ibandronic Acid-d3 Sodium Salt
• CAS No: 1329834-28-7
• MF: C₉H₂₂NNaO₇P₂
• MW: 344.229260921478
• CID: 1063906
• Update Time: 2025-10-29

Ibandronic Acid-d3 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Ibandronic Acid-d3 Sodium SaltSee I120003
• Ibandronic Acid-d3 Sodium Salt See I120003
• sodium,hydroxy-[1-hydroxy-3-[pentyl(trideuteriomethyl)amino]-1-phosphonopropyl]phosphinate
• Ibandronic Acid-d3 Sodium Salt

• Inchi： 1S/C9H23NO7P2.Na/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17;/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17);/q;+1/p-1/i2D3;
• InChI Key： LXLBEOAZMZAZND-MUTAZJQDSA-M
• SMILES： P(C(CCN(C([2H])([2H])[2H])CCCCC)(O)P(=O)(O)O)(=O)(O)[O-].[Na+]

Computed Properties

• Exact Mass: 344.09600

Experimental Properties

• Melting Point: >208°C (dec.)
• PSA: 160.98000
• LogP: 0.93820

Additional information on Ibandronic Acid-d3 Sodium Salt

Recent Advances in the Study of Ibandronic Acid-d3 Sodium Salt (CAS: 1329834-28-7)

Ibandronic Acid-d3 Sodium Salt (CAS: 1329834-28-7) is a deuterium-labeled derivative of ibandronic acid, a potent bisphosphonate used primarily for the treatment of osteoporosis and bone metastases. The incorporation of deuterium atoms enhances the compound's utility in pharmacokinetic and metabolic studies, providing researchers with a valuable tool for tracing and quantifying the drug in biological systems. Recent studies have focused on optimizing the synthesis of Ibandronic Acid-d3 Sodium Salt and exploring its applications in advanced analytical techniques such as LC-MS/MS.

A key area of research involves the use of Ibandronic Acid-d3 Sodium Salt as an internal standard in quantitative bioanalysis. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated its effectiveness in improving the accuracy and precision of ibandronic acid measurements in plasma samples. The study highlighted the compound's stability under various storage conditions and its compatibility with high-throughput analytical methods, making it an indispensable reagent for clinical and preclinical research.

Another significant advancement is the application of Ibandronic Acid-d3 Sodium Salt in drug-drug interaction studies. Researchers have utilized this compound to investigate the potential interactions between ibandronic acid and other commonly prescribed medications, such as proton pump inhibitors and calcium supplements. These studies have provided critical insights into the mechanisms underlying altered drug absorption and metabolism, contributing to the development of safer and more effective therapeutic regimens.

In addition to its analytical applications, Ibandronic Acid-d3 Sodium Salt has been employed in mechanistic studies to elucidate the molecular pathways through which ibandronic acid exerts its pharmacological effects. Recent findings suggest that the drug's anti-resorptive activity is mediated not only by its direct action on osteoclasts but also through modulation of osteoblast-osteoclast crosstalk. These discoveries open new avenues for the design of next-generation bone-targeted therapies.

Looking ahead, ongoing research aims to further refine the synthesis and characterization of Ibandronic Acid-d3 Sodium Salt, with a focus on improving yield and purity. Additionally, there is growing interest in exploring its potential applications in emerging fields such as targeted drug delivery and theranostics. As the body of evidence supporting its utility continues to expand, Ibandronic Acid-d3 Sodium Salt is poised to play an increasingly important role in both basic and translational research.